3-[(5-nitro-2-furyl)methylene]-1,4-dioxan-2-one

• IUPAC Name: (3E)-3-[(5-nitrofuran-2-yl)methylidene]-1,4-dioxan-2-one
• InChI: InChI=1S/C9H7NO6/c11-9-7(14-3-4-15-9)5-6-1-2-8(16-6)10(12)13/h1-2,5H,3-4H2/b7-5+
• InChI Key: OBLDCOJFPMNSKD-FNORWQNLSA-N
• Canonical SMILES: C1COC(=O)C(=CC2=CC=C(O2)[N+](=O)[O-])O1
• Isomeric SMILES: C1COC(=O)/C(=C\C2=CC=C(O2)[N+](=O)[O-])/O1
• Molecular Formula: C9H7NO6
• Molecular Weight: 225.15 g/mol

Description

Synthesis Analysis

The synthesis of nitro-functionalized analogues, like our compound of interest, involves strategies that exploit the reactivity of the nitrovinyl moiety. Such compounds are synthesized through pathways that leverage their potential to participate in various chemical transformations, offering a rich tapestry for creating a wide range of heterocycles. The synthesis approach often involves meticulous control over reaction conditions to ensure the desired structural configurations and functionalities are achieved, as highlighted by the work of Sadowski and Kula (2024) in their review on the synthesis and transformations of nitro-functionalized 1,3-butadiene analogues (Sadowski & Kula, 2024).

Molecular Structure Analysis

The molecular structure of "3-[(5-nitro-2-furyl)methylene]-1,4-dioxan-2-one" can be dissected through spectroscopic methods, revealing insights into its electronic configuration and spatial arrangement. Compounds in this category exhibit characteristic spectral features that reflect the presence of nitro groups and the dioxanone ring system. These structural elements contribute to the compound's reactivity and interaction with other chemical entities.

Chemical Reactions and Properties

Chemically, "3-[(5-nitro-2-furyl)methylene]-1,4-dioxan-2-one" and related compounds participate in a variety of reactions, attributed to the presence of the nitrovinyl moiety and the dioxanone ring. These reactions can lead to the formation of heterocyclic structures, showcasing the compound's role as a precursor in synthesizing biologically active molecules. The reactivity pattern is influenced by the electron-withdrawing nitro group, which can undergo reduction, participate in nucleophilic addition, or engage in cycloaddition reactions.

Physical Properties Analysis

The physical properties of such compounds are closely tied to their molecular structure. Attributes like melting point, boiling point, and solubility are determined by the compound's molecular geometry and the nature of its functional groups. The nitro group, in particular, impacts the compound's polarity and hydrogen bonding capacity, influencing its solubility in various solvents.

Chemical Properties Analysis

On a chemical level, the presence of the nitro group and the furan ring in "3-[(5-nitro-2-furyl)methylene]-1,4-dioxan-2-one" imparts significant reactivity. These features make the compound a candidate for undergoing electrophilic substitution reactions, addition reactions, and serving as a building block for more complex molecular architectures. The nitro group can be selectively reduced to amino groups, providing a pathway for further chemical modifications.

Scientific Research Applications

Antimicrobial Activity

The synthesis and antimycobacterial activity of compounds related to 3-[(5-nitro-2-furyl)methylene]-1,4-dioxan-2-one have been studied, showing promising activity against Mycobacterium species. For instance, certain derivatives exhibited significant activity against M. tuberculosis, highlighting their potential as antituberculosis agents. The effectiveness of these compounds against different strains of Mycobacterium, including their minimum inhibitory concentration (MIC) values, demonstrates their potential in antimicrobial research and therapy (Küçükgüzel et al., 1999).

Analytical Chemistry Applications

Derivatives of 3-[(5-nitro-2-furyl)methylene]-1,4-dioxan-2-one have been utilized in the development of sensors for various cationic species. Research into monomeric and polymeric 5-nitroquinoxaline derivatives, for example, has shown potential in creating selective sensors for Ag+ ions. These developments highlight the compound's utility in analytical chemistry, particularly in the creation of sensitive and selective sensors for environmental and biological applications (Breznova et al., 2003).

Electrochemical Properties

The electrochemical behavior of nitrofuryl-1,4-dihydropyridine derivatives, which share structural similarities with 3-[(5-nitro-2-furyl)methylene]-1,4-dioxan-2-one, has been extensively studied. These compounds exhibit interesting redox properties due to the presence of reducible nitrofuryl and oxidizable dihydropyridine moieties. Their redox behavior underlines the potential of these compounds in developing chemotherapeutic alternatives for diseases like Chagas’ disease, as well as their application in electrochemical devices and sensors (Silva et al., 2006).

Material Science

In material science, the impact of the furan ring present in compounds similar to 3-[(5-nitro-2-furyl)methylene]-1,4-dioxan-2-one on the thermomechanical properties of highly cross-linked epoxy networks has been explored. Studies indicate that replacing aromatic structures with furyl groups can enhance the mechanical properties of epoxy networks, suggesting applications in developing advanced materials with improved performance (Li et al., 2016).